Cas no 1247227-07-1 (4-(3-Fluorophenyl)-1-(prop-2-yn-1-yl)-1H-imidazol-5-amine)

• Product Name: 4-(3-Fluorophenyl)-1-(prop-2-yn-1-yl)-1H-imidazol-5-amine
• CAS No: 1247227-07-1
• MF: C₁₂H₁₀FN₃
• MW: 215.226305484772
• CID: 5177512
• Update Time: 2026-03-05

4-(3-Fluorophenyl)-1-(prop-2-yn-1-yl)-1H-imidazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3-Fluorophenyl)-1-(prop-2-yn-1-yl)-1H-imidazol-5-amine
• A910010
• 5-(3-Fluoro-phenyl)-3-prop-2-ynyl-3H-imidazol-4-ylamine
• 1H-Imidazol-5-amine, 4-(3-fluorophenyl)-1-(2-propyn-1-yl)-

• Inchi： 1S/C12H10FN3/c1-2-6-16-8-15-11(12(16)14)9-4-3-5-10(13)7-9/h1,3-5,7-8H,6,14H2
• InChI Key： BVQPQNWCZLPSGH-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1=C(N)N(CC#C)C=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 285
• XLogP3: 1.6
• Topological Polar Surface Area: 43.8

Additional information on 4-(3-Fluorophenyl)-1-(prop-2-yn-1-yl)-1H-imidazol-5-amine

4-(3-Fluorophenyl)-1-(prop-2-yn-1-yl)-1H-imidazol-5-amine (CAS No. 1247227-07-1): A Comprehensive Overview

4-(3-Fluorophenyl)-1-(prop-2-yn-1-yl)-1H-imidazol-5-amine (CAS No. 1247227-07-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Structure and Properties

The molecular formula of 4-(3-fluorophenyl)-1-(prop-2-yn-1-yl)-1H-imidazol-5-amine is C₁₃H₁₀FN₃, with a molecular weight of approximately 233.23 g/mol. The compound features a central imidazole ring substituted with a fluorophenyl group and a propargyl group. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The fluorine atom enhances the lipophilicity and metabolic stability, while the propargyl group provides a reactive site for further chemical modifications.

Synthesis Methods

The synthesis of 4-(3-fluorophenyl)-1-(prop-2-yn-1-yl)-1H-imidazol-5-amine has been extensively studied, and several methods have been reported in the literature. One common approach involves the reaction of 5-aminoimidazole with 3-fluorobenzaldehyde followed by the addition of propargyl bromide. Another method involves the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, which is a highly efficient and versatile strategy for constructing the desired compound. Recent advancements in green chemistry have also led to the development of environmentally friendly synthesis methods, such as using microwave-assisted reactions to enhance yield and reduce reaction time.

Biological Activities

4-(3-fluorophenyl)-1-(prop-2-yn-1-yl)-1H-imidazol-5-amine has demonstrated a wide range of biological activities, making it an attractive candidate for drug development. Studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, it has been reported to have antiviral activity against several viral strains, including influenza and herpes simplex virus (HSV). The compound's ability to modulate immune responses and reduce viral replication makes it a promising therapeutic agent for treating viral infections.

Clinical Applications

The potential clinical applications of 4-(3-fluorophenyl)-1-(prop-2-yn-1-yl)-1H-imidazol-5-amine are diverse and promising. In preclinical studies, it has shown efficacy in reducing inflammation in animal models of arthritis and other inflammatory diseases. Its antiviral properties have also been evaluated in cell culture models, where it effectively inhibited viral replication without significant cytotoxicity. These findings suggest that this compound could be developed into a novel therapeutic agent for treating inflammatory disorders and viral infections.

Recent Research Developments

The ongoing research on 4-(3-fluorophenyl)-1-(prop-2-yn-1-yl)-1H-imidazol-5-amine continues to uncover new insights into its mechanisms of action and potential therapeutic applications. Recent studies have focused on optimizing the compound's pharmacokinetic properties to improve its bioavailability and reduce side effects. For instance, researchers have explored prodrug strategies to enhance the stability and solubility of the compound, thereby improving its oral bioavailability.

In addition to these efforts, there is growing interest in combining 4-(3-fluorophenyl)-1-(prop-2-yinl)-1H-imidazol--amine with other therapeutic agents to achieve synergistic effects. For example, combination therapy with nonsteroidal anti-inflammatory drugs (NSAIDs) has shown enhanced anti-inflammatory activity compared to monotherapy. Similarly, co-administration with antiviral drugs has demonstrated improved efficacy in inhibiting viral replication.

Safety and Toxicology

The safety profile of 4-(3-fluorophenyl)-1-(prop--ynl--H-imidazol--amine) is an important consideration for its potential clinical use. Preclinical toxicology studies have indicated that this compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further investigations are needed to fully assess its safety in humans.

In conclusion, 4-(3-fluorophenyl)-1-(prop--ynl--H-imidazol--amine) (CAS No. 1247227-) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research efforts aim to optimize its properties and explore new avenues for its clinical use. As our understanding of this compound continues to evolve, it holds great promise for advancing the treatment of inflammatory disorders and viral infections.